tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate
Overview
Description
Tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate (TBADFC) is an organofluorine compound that has recently gained attention in the scientific research community due to its potential applications in various fields. TBADFC is a heterocyclic compound with a cyclobutane ring structure and two fluorine atoms. The compound has a broad range of applications due to its unique properties, such as its low volatility, low toxicity, and high stability.
Scientific Research Applications
Tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate has several potential applications in scientific research. The compound has been used to study the structure and properties of proteins, as well as to study the interactions between proteins and other molecules. tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate has also been used to study the effects of fluorine on the structure and function of proteins. Additionally, the compound has been used to study the effects of fluorine on the activity of enzymes and other biological molecules.
Mechanism of Action
The mechanism of action of tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate is not fully understood. It is believed that the compound binds to proteins in a way that affects their structure and function. The binding of tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate to proteins is thought to be mediated by hydrogen bonding and hydrophobic interactions. Additionally, the compound is believed to interact with other biomolecules, such as DNA and lipids, in a similar manner.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate are not fully understood. The compound has been shown to interact with proteins and other biomolecules, but the exact mechanism of action is still under investigation. Studies have shown that the compound can affect the activity of enzymes, as well as the structure and function of proteins. Additionally, the compound has been shown to have an effect on the activity of certain hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate in laboratory experiments has several advantages. The compound is relatively inexpensive and easy to synthesize, making it ideal for use in research. Additionally, the compound is highly stable, allowing it to be stored for long periods of time without degradation. However, the compound is not FDA approved and its use in humans is not recommended. Additionally, the compound has not been extensively studied, so its full range of effects is not known.
Future Directions
There are several potential future directions that can be taken with tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate. One potential direction is to further study its effects on proteins and other biomolecules. Additionally, the compound could be used to study the effects of fluorine on the structure and function of proteins. Additionally, the compound could be used to study the effects of fluorine on the activity of enzymes and other biological molecules. Finally, the compound could be used to develop new treatments for diseases, such as cancer and Alzheimer’s disease.
Synthesis Methods
Tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate can be synthesized from the reaction of 1-bromo-3,3-difluorocyclobutane-1-carboxylic acid and tert-butylamine in a two-step process. The first step involves the reaction of the acid and amine in an aqueous solution of sodium hydroxide to form the amide intermediate. The second step involves the hydrolysis of the amide intermediate with hydrochloric acid to form the desired product. The reaction is typically carried out at room temperature and can be completed in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate involves the reaction of tert-butyl 3,3-difluorocyclobutanecarboxylate with ammonia in the presence of a reducing agent.", "Starting Materials": [ "tert-butyl 3,3-difluorocyclobutanecarboxylate", "ammonia", "reducing agent" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3,3-difluorocyclobutanecarboxylate in a suitable solvent.", "Step 2: Add ammonia to the reaction mixture and stir for a period of time.", "Step 3: Add a reducing agent to the reaction mixture and stir for a period of time.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1936232-10-8 |
Product Name |
tert-butyl 1-amino-3,3-difluorocyclobutane-1-carboxylate |
Molecular Formula |
C9H15F2NO2 |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
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